Cas no 162544-16-3 ((E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate)
(E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate Chemical and Physical Properties
Names and Identifiers
-
- Y6077
- (E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate
-
- Inchi: 1S/C22H25NO4/c1-3-26-22(24)19(17-10-12-23-13-11-17)14-16-8-9-20(25-2)21(15-16)27-18-6-4-5-7-18/h8-15,18H,3-7H2,1-2H3/b19-14+
- InChI Key: XDBVFCJEBQERSJ-XMHGGMMESA-N
- SMILES: O(C1C=C(/C=C(/C(=O)OCC)\C2C=CN=CC=2)C=CC=1OC)C1CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 495
- XLogP3: 4.3
- Topological Polar Surface Area: 57.6
(E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01DQAW-25mg |
4-Pyridineacetic acid,a-[[3-(cyclopentyloxy)-4-methoxyphenyl]methylene]-, ethyl ester, (aE)- |
162544-16-3 | 95% | 25mg |
$234.00 | 2024-06-19 | |
| 1PlusChem | 1P01DQAW-100mg |
4-Pyridineacetic acid,a-[[3-(cyclopentyloxy)-4-methoxyphenyl]methylene]-, ethyl ester, (aE)- |
162544-16-3 | 95% | 100mg |
$605.00 | 2024-06-19 |
(E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on (E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate
Introduction to (E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate (CAS No. 162544-16-3)
(E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate (CAS No. 162544-16-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl ether, a methoxyphenyl group, and a pyridine moiety. These functional groups contribute to its potential biological activities and make it an interesting candidate for various applications in drug discovery and development.
The molecular structure of (E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate can be represented as follows: C20H25NO3. The compound is a member of the acrylate family, which is known for its versatility in forming conjugated systems and its ability to participate in various chemical reactions. The presence of the cyclopentyl ether and methoxyphenyl groups imparts lipophilic properties, while the pyridine ring enhances the compound's electronic and steric characteristics.
Recent studies have highlighted the potential therapeutic applications of (E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The cyclopentyl ether and methoxyphenyl groups are believed to play a crucial role in modulating these biological activities by interacting with specific receptors and enzymes involved in inflammatory pathways.
In addition to its anti-inflammatory effects, (E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate has been investigated for its potential as an anticancer agent. Studies conducted by a team of researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is thought to involve the disruption of cell cycle progression and induction of apoptosis through the activation of caspase pathways.
The pharmacokinetic properties of (E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate have also been studied extensively. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. Its lipophilic nature facilitates cellular uptake, while its stability under physiological conditions ensures sustained activity.
Clinical trials are currently underway to evaluate the safety and efficacy of (E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its potential as a treatment for various inflammatory and cancer-related conditions.
The synthesis of (E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate involves several well-established chemical reactions. One common approach is to start with the corresponding aldehyde or ketone, which is then subjected to a Wittig reaction with an appropriate phosphonium salt to form the acrylate derivative. Subsequent functional group manipulations, such as esterification and ether formation, complete the synthesis process. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions and purification methods.
In conclusion, (E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate (CAS No. 162544-16-3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its mechanisms of action and clinical applications, this compound holds significant promise for improving patient outcomes in various medical conditions.
162544-16-3 ((E)-Ethyl 3-(3-(cyclopentyloxy)-4-methoxyphenyl)-2-(pyridin-4-yl)acrylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)